BENGHE Foundational & Exploratory

Check Availability & Pricing

Ethyl 2-cyanopropanoate chemical structure and
IUPAC name

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl 2-cyanopropanoate

Cat. No.: B031390

An In-depth Technical Guide to Ethyl 2-
Cyanopropanoate

This guide provides a comprehensive overview of ethyl 2-cyanopropanoate, including its
chemical structure, IUPAC nomenclature, physicochemical properties, and a detailed
experimental protocol for its synthesis. This document is intended for researchers, scientists,
and professionals in the field of drug development and organic chemistry.

Chemical Structure and IUPAC Name

Ethyl 2-cyanopropanoate is an organic compound classified as an alpha-substituted
cyanoacetate ester and an ethyl ester.[1][2] Its chemical structure consists of a propanoate
backbone with a cyano group attached to the second carbon atom and an ethyl ester functional

group.

The standard IUPAC name for this compound is ethyl 2-cyanopropanoate.[1][3] It is also
commonly referred to by synonyms such as ethyl 2-cyanopropionate and 2-cyanopropionic
acid ethyl ester.[1][2][4]

Physicochemical Properties

The key quantitative data for ethyl 2-cyanopropanoate are summarized in the table below,
providing a quick reference for its physical and chemical properties.
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Property Value Reference
Molecular Formula CsHoNO2 [1114]
Molecular Weight 127.14 g/mol [1][4]

CAS Number 1572-99-2 [1114]
Appearance Colorless to light yellow liquid [2][5]
Boiling Point 96 °C [2]

Density 1.01 g/cm3 [2]

Refractive Index

1.4130-1.4150

[2]

InChl

INChl=1S/C6HINO2/c1-3-9-
6(8)5(2)4-7/h5H,3H2,1-2H3

[1]14]

SMILES

CCOC(=0)C(C)C#N

[1]

Experimental Protocol: Synthesis of Ethyl 2-
Cyanopropanoate

The following is a detailed methodology for the synthesis of ethyl 2-cyanopropanoate from
ethyl cyanoacetate and iodomethane.[6]

Materials:

Ethyl cyanoacetate

Sodium hydride (60% in paraffin)

lodomethane

Dry Tetrahydrofuran (THF)

Water

Diethyl ether
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Brine

Anhydrous Sodium Sulfate (Na2S0a)

Silica gel for column chromatography

Ethyl acetate (EtOAC)

Hexane

Procedure:

Suspend sodium hydride (58 mg, 1.46 mmol, 0.33 equiv, 60% in paraffin) in dry THF (1.46
mL) in a reaction flask under a nitrogen atmosphere and cool to 0 °C.[6]

Add a solution of ethyl cyanoacetate (500 mg, 4.42 mmol, 1.0 equiv) in THF (0.737 mL) to
the suspension using a syringe.[6]

Stir the mixture at 0 °C for 15 minutes.[6]

Add iodomethane (90.8 pL, 207 mg, 1.46 mmol, 0.33 equiv) to the reaction mixture and
continue stirring for 3 hours.[6]

Quench the reaction by adding water (10 mL).[6]

Add diethyl ether (10 mL) and separate the organic layer.[6]

Wash the organic layer with brine (3 x 25 mL).[6]

Dry the organic layer over anhydrous Na2SOa4 and remove the solvent under reduced
pressure.[6]

Purify the resulting product using silica column chromatography with a solvent mixture of 5%
ethyl acetate in hexane to yield the desired ethyl 2-cyanopropanoate as a colorless liquid.

[6]

Chemical Structure Visualization
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The following diagram illustrates the chemical structure of ethyl 2-cyanopropanoate.
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Caption: Chemical structure of ethyl 2-cyanopropanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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